Cas no 2172630-47-4 ((Z)-4-chloro-N'-hydroxypyridine-2-carboximidamide)

• Product Name: (Z)-4-chloro-N'-hydroxypyridine-2-carboximidamide
• CAS No: 2172630-47-4
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• CID: 5569370
• PubChem ID: 165593598
• Update Time: 2025-07-21

(Z)-4-chloro-N'-hydroxypyridine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2172630-47-4
• (Z)-4-chloro-N'-hydroxypyridine-2-carboximidamide
• EN300-1599804

• Inchi： 1S/C6H6ClN3O/c7-4-1-2-9-5(3-4)6(8)10-11/h1-3,11H,(H2,8,10)
• InChI Key： MVFYFTOSGXSXQZ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(/C(=N/O)/N)C=1

Computed Properties

• Exact Mass: 171.0199395g/mol
• Monoisotopic Mass: 171.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.5Ų

Additional information on (Z)-4-chloro-N'-hydroxypyridine-2-carboximidamide

Research Brief on (Z)-4-chloro-N'-hydroxypyridine-2-carboximidamide (CAS: 2172630-47-4): Recent Advances and Applications

(Z)-4-chloro-N'-hydroxypyridine-2-carboximidamide (CAS: 2172630-47-4) is a promising small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting infectious diseases and cancer. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications.

The compound's unique structure, featuring a hydroxypyridine core and a chloro-substituted carboximidamide moiety, enables it to interact with a variety of biological targets. Recent in vitro studies have demonstrated its inhibitory effects on key enzymes involved in bacterial and viral replication, suggesting its potential as an antimicrobial agent. Additionally, its ability to modulate specific signaling pathways in cancer cells has sparked interest in its use as an anticancer candidate.

One of the most notable advancements in the study of (Z)-4-chloro-N'-hydroxypyridine-2-carboximidamide is its role in the development of novel kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases. Recent research has shown that this compound exhibits selective inhibition against certain kinases, making it a valuable tool for targeted therapy. Structural-activity relationship (SAR) studies have further optimized its potency and selectivity, paving the way for next-generation kinase inhibitors.

In addition to its therapeutic potential, (Z)-4-chloro-N'-hydroxypyridine-2-carboximidamide has also been investigated for its use in chemical biology. Its ability to form stable complexes with metal ions has been exploited in the design of metal-based therapeutics and diagnostic agents. Recent studies have explored its chelation properties, which could be leveraged for applications in imaging and drug delivery systems.

Despite these promising findings, challenges remain in the development of (Z)-4-chloro-N'-hydroxypyridine-2-carboximidamide-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its efficacy suggest that it holds significant promise for future drug development.

In conclusion, (Z)-4-chloro-N'-hydroxypyridine-2-carboximidamide (CAS: 2172630-47-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and potential applications underscore the importance of continued investigation into its mechanisms of action and therapeutic utility. As research progresses, this compound may emerge as a key player in the development of innovative treatments for a range of diseases.